Cas no 789445-30-3 (1-(4-(Chloromethyl)phenyl)-1H-imidazole)

• Product Name: 1-(4-(Chloromethyl)phenyl)-1H-imidazole
• CAS No: 789445-30-3
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD07352297
• CID: 1038649
• PubChem ID: 7063859
• Update Time: 2025-06-11

1-(4-(Chloromethyl)phenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Chloromethyl)phenyl)-1H-imidazole
• 1-[4-(chloromethyl)phenyl]imidazole
• 1-[4-(Chloromethyl)phenyl]-1H-imidazole (ACI)
• AKOS009035841
• 1-[4-(chloromethyl)phenyl]-1H-imidazole
• SCHEMBL2460217
• Z111874942
• DJAJKNDOAPELFN-UHFFFAOYSA-N
• MFCD07352297
• DTXSID10427683
• 789445-30-3
• A864945
• F30990
• 1H-imidazole, 1-[4-(chloromethyl)phenyl]-, hydrochloride
• DB-328534
• ALBB-028858

• MDL： MFCD07352297
• Inchi： 1S/C10H9ClN2/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13/h1-6,8H,7H2
• InChI Key： DJAJKNDOAPELFN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(N2C=CN=C2)=CC=1

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-(Chloromethyl)phenyl)-1H-imidazole

Comprehensive Analysis of 1-(4-(Chloromethyl)phenyl)-1H-imidazole (CAS No. 789445-30-3): Properties, Applications, and Industry Trends

1-(4-(Chloromethyl)phenyl)-1H-imidazole (CAS No. 789445-30-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This imidazole derivative combines a chloromethyl-substituted phenyl ring with a heterocyclic imidazole core, making it valuable for designing bioactive molecules. Recent studies highlight its potential as a building block in drug discovery, particularly for kinase inhibitors and antimicrobial agents.

The compound's molecular structure (C10H9ClN2) features a reactive chloromethyl group that enables diverse chemical modifications, a property frequently explored in medicinal chemistry applications. Researchers are investigating its use in developing targeted therapies, with particular interest in its potential role in cancer treatment and anti-inflammatory drugs. The imidazole moiety contributes to hydrogen bonding capacity, enhancing biological interactions—a key reason for its inclusion in modern drug design strategies.

From a synthetic chemistry perspective, 1-(4-(Chloromethyl)phenyl)-1H-imidazole serves as a versatile intermediate compound for creating more complex molecular architectures. Its stability under various reaction conditions makes it suitable for cross-coupling reactions, a technique widely used in pharmaceutical manufacturing. Recent patent literature reveals growing applications in electronic materials as well, where imidazole derivatives contribute to organic semiconductors and light-emitting diodes (OLEDs).

Environmental and safety considerations for handling 789445-30-3 follow standard laboratory protocols for chlorinated compounds. While not classified as hazardous under normal conditions, proper chemical storage in amber glass containers at controlled temperatures is recommended to maintain stability. The compound's physicochemical properties—including solubility in common organic solvents like DMSO and methanol—facilitate its use in various chemical synthesis workflows.

Market analysis indicates rising demand for imidazole-based compounds like 1-(4-(Chloromethyl)phenyl)-1H-imidazole, driven by expanding biopharmaceutical research and material science applications. Suppliers typically offer this chemical in research quantities (100mg to 25kg) with >95% purity, meeting GLP standards for laboratory use. Quality control measures emphasize HPLC analysis and spectroscopic characterization (NMR, MS) to ensure batch consistency.

Emerging trends connect CAS 789445-30-3 with green chemistry initiatives, where researchers explore solvent-free synthesis methods and catalytic processes to improve the compound's sustainability profile. Computational chemistry studies using molecular modeling software help predict its behavior in biological systems, reducing experimental trial-and-error in drug development pipelines.

The compound's structure-activity relationships (SAR) are being actively investigated through high-throughput screening platforms. Preliminary data suggests potential applications in neurological disorders treatment, aligning with current industry focus on CNS-targeting drugs. Its lipophilicity parameters (calculated logP ~2.3) indicate favorable cell membrane permeability, an important factor for bioavailability optimization.

Analytical methods for 1-(4-(Chloromethyl)phenyl)-1H-imidazole quantification continue to advance, with recent publications detailing UPLC-MS/MS techniques achieving detection limits below 0.1 ng/mL. These sensitive methods support pharmacokinetic studies and metabolic pathway investigations when the compound is incorporated into larger active pharmaceutical ingredients (APIs).

Industrial scale-up considerations for 789445-30-3 production focus on optimizing atom economy and reducing process impurities. Continuous flow chemistry approaches show promise for manufacturing this fine chemical with improved reaction yield and reduced environmental impact compared to traditional batch methods.

Future research directions may explore the compound's potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) and prodrug development. The reactive chloromethyl group offers opportunities for creating site-specific modifications in biological systems, a growing area in precision medicine applications.